Cas no 1517672-64-8 (2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1517672-64-8
• MF: C₈H₁₂F₂N₂O
• MW: 190.190488815308
• CID: 5869673
• PubChem ID: 80606061
• Update Time: 2025-10-29

2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
• AKOS019172556
• 1517672-64-8
• EN300-1929437

• Inchi： 1S/C8H12F2N2O/c1-4-6(7(13)8(9)10)5(2)12(3)11-4/h7-8,13H,1-3H3
• InChI Key： FFVKYUMORSPCMJ-UHFFFAOYSA-N
• SMILES： FC(C(C1C(C)=NN(C)C=1C)O)F

Computed Properties

• Exact Mass: 190.09176933g/mol
• Monoisotopic Mass: 190.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol

Comprehensive Overview of 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1517672-64-8)

The compound 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1517672-64-8) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and trimethylpyrazole moieties, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of fluorine atoms enhances metabolic stability and bioavailability, addressing key challenges in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol has surged due to their applications in precision medicine. A trending topic in scientific forums is the role of fluorine substitution in improving drug-likeness, a concept often searched by chemists and pharmacologists. This compound’s pyrazole core is also a hotspot in agrochemical innovation, as it contributes to the design of next-generation herbicides and fungicides with lower environmental impact.

The synthesis of CAS No. 1517672-64-8 typically involves multi-step organic reactions, including nucleophilic substitution and condensation. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity, a common query among quality control professionals. Its logP value and solubility profile are frequently discussed in solubility-enhancement strategies, aligning with industry efforts to overcome formulation challenges.

From an industrial perspective, scalability and cost-efficiency are key concerns. Patent literature highlights innovative routes to produce 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol at scale, a topic often searched by process chemists. Environmental, Social, and Governance (ESG) trends further drive interest in greener synthetic methods, such as catalytic fluorination or solvent-free reactions, to align with sustainable chemistry goals.

In summary, 1517672-64-8 represents a compelling case study in the intersection of fluorine chemistry and heterocyclic design. Its applications span life sciences and material innovation, making it a recurring subject in academic publications and patent filings. As AI-assisted drug discovery gains traction, the predictive modeling of such fluoropyrazole derivatives is another emerging area of interest, reflecting the compound’s enduring relevance in cutting-edge research.